4'-Acetamidoacetophenone 2,4-dinitrophenylhydrazone

• Molecular Formula: C16H15N5O5
• Molecular Weight: 357.32 g/mol
• IUPAC Name: N-[4-[(E)-N-(2,4-dinitroanilino)-C-methylcarbonimidoyl]phenyl]acetamide
• InChI: InChI=1S/C16H15N5O5/c1-10(12-3-5-13(6-4-12)17-11(2)22)18-19-15-8-7-14(20(23)24)9-16(15)21(25)26/h3-9,19H,1-2H3,(H,17,22)/b18-10+
• InChI Key: BMTMKVPZHZNATM-VCHYOVAHSA-N
• Isomeric SMILES: C/C(=N\NC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-])/C2=CC=C(C=C2)NC(=O)C
• SMILES: CC(=NNC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-])C2=CC=C(C=C2)NC(=O)C

Description

4'-Acetamidoacetophenone 2,4-dinitrophenylhydrazone, also known as DNPH, is a chemical compound that is commonly used in scientific research. DNPH is a derivative of 4'-acetamidoacetophenone, which is a yellow crystalline solid that is soluble in water and polar solvents. DNPH is used to detect the presence of carbonyl compounds, which are organic compounds that contain a carbon atom double-bonded to an oxygen atom. Carbonyl compounds are found in many organic molecules, including aldehydes and ketones.

Mechanism of Action

4'-Acetamidoacetophenone 2,4-dinitrophenylhydrazone reacts with carbonyl compounds to form a stable hydrazone derivative. The reaction involves the formation of a Schiff base intermediate, which is then reduced to form the hydrazone. The reaction is typically carried out in acidic conditions, which helps to promote the formation of the Schiff base intermediate.
Biochemical and Physiological Effects
4'-Acetamidoacetophenone 2,4-dinitrophenylhydrazone does not have any known biochemical or physiological effects. It is a non-toxic compound that is used primarily for analytical purposes.

Advantages and Limitations for Lab Experiments

4'-Acetamidoacetophenone 2,4-dinitrophenylhydrazone is a widely used reagent for the detection of carbonyl compounds in a variety of samples. It is relatively easy to use and produces stable derivatives that can be analyzed using a variety of techniques. However, 4'-Acetamidoacetophenone 2,4-dinitrophenylhydrazone is not specific for carbonyl compounds and may react with other functional groups, such as amines and sulfhydryls. Additionally, 4'-Acetamidoacetophenone 2,4-dinitrophenylhydrazone is sensitive to pH and temperature, which can affect the stability of the hydrazone derivative.

Future Directions

There are several future directions for research involving 4'-Acetamidoacetophenone 2,4-dinitrophenylhydrazone. One area of research is the development of new methods for the detection of carbonyl compounds using 4'-Acetamidoacetophenone 2,4-dinitrophenylhydrazone. This could involve the modification of 4'-Acetamidoacetophenone 2,4-dinitrophenylhydrazone to increase its specificity for carbonyl compounds or the development of new analytical techniques that are more sensitive and accurate.
Another area of research is the application of 4'-Acetamidoacetophenone 2,4-dinitrophenylhydrazone in environmental monitoring. 4'-Acetamidoacetophenone 2,4-dinitrophenylhydrazone has been used to detect carbonyl compounds in air and water samples, but there is potential for its use in other environmental matrices, such as soil and sediment.
Finally, there is potential for the use of 4'-Acetamidoacetophenone 2,4-dinitrophenylhydrazone in the development of new drugs and therapeutic agents. Carbonyl compounds are involved in a variety of biological processes, including inflammation and oxidative stress, and the ability to selectively detect and target these compounds could have therapeutic benefits.

Synthesis Methods

4'-Acetamidoacetophenone 2,4-dinitrophenylhydrazone is synthesized by reacting 4'-acetamidoacetophenone with 2,4-dinitrophenylhydrazine in the presence of an acid catalyst. The reaction produces a yellow-orange solid that is purified by recrystallization. The yield of the reaction is typically around 70-80%.

Scientific Research Applications

4'-Acetamidoacetophenone 2,4-dinitrophenylhydrazone is used in scientific research to detect the presence of carbonyl compounds in a variety of samples, including air, water, and biological fluids. 4'-Acetamidoacetophenone 2,4-dinitrophenylhydrazone reacts with carbonyl compounds to form a stable hydrazone derivative, which can be analyzed using a variety of techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS).